A charge transfer-type fluorescent molecular sensor that “lights up” in the visible upon hydrogen bond-assisted complexation of anions†

Chemical Communications Pub Date: 2004-08-02 DOI: 10.1039/B405207B

Abstract

A charge transfer-type fluorescent molecular sensor consisting of a bisamidopyridine receptor and two styryl base chromophores shows H2PO4 and acetate-enhanced fluorescence due to the conversion of weak intramolecular hydrogen bonds into strong ones in the host–guest ensemble.

Graphical abstract: A charge transfer-type fluorescent molecular sensor that “lights up” in the visible upon hydrogen bond-assisted complexation of anions
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